Cas no 1804407-71-3 (HE-CHEMICAL 0357674)

• Product Name: HE-CHEMICAL 0357674
• CAS No: 1804407-71-3
• MF: C₇H₄Cl₂F₂O₃S
• MW: 277.072666168213
• CID: 4618452
• PubChem ID: 131456109
• Update Time: 2025-07-08

HE-CHEMICAL 0357674 Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethoxy)benzenesulfonyl chloride
• HE-CHEMICAL 0357674

• Inchi： 1S/C7H4Cl2F2O3S/c8-4-2-1-3-5(15(9,12)13)6(4)14-7(10)11/h1-3,7H
• InChI Key： HJMGMGMJFFGZCC-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(Cl)=C1OC(F)F

Additional information on HE-CHEMICAL 0357674

Introduction to Compound with CAS No. 1804407-71-3 and Product Name HE-CHEMICAL 0357674

Compound with the CAS number 1804407-71-3 is a significant chemical entity that has garnered attention in the field of pharmaceutical and biochemical research. This compound, identified by the product name HE-CHEMICAL 0357674, has demonstrated promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology studies. The unique structural and functional characteristics of this compound have positioned it as a subject of extensive investigation, both in academic laboratories and industrial research settings.

The chemical structure of CAS No. 1804407-71-3 encompasses specific functional groups that contribute to its reactivity and interaction with biological targets. These functional groups are critical in determining the compound's efficacy and selectivity in pharmaceutical applications. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological receptors, providing insights into its potential therapeutic benefits. The integration of machine learning algorithms has further enhanced the understanding of its pharmacokinetic properties, facilitating the design of more effective drug candidates.

In the realm of drug discovery, HE-CHEMICAL 0357674 has been explored for its potential role in modulating various biological pathways. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. The ability to modulate these pathways makes it a promising candidate for developing novel therapeutics targeting conditions such as diabetes, cardiovascular diseases, and autoimmune disorders. Additionally, the compound's stability under various conditions enhances its suitability for formulation into drug products, ensuring consistent delivery and efficacy.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of CAS No. 1804407-71-3. These trials focus on evaluating the compound's safety profile and its ability to interact with biological targets in vivo. Preliminary results suggest that the compound demonstrates high selectivity for its intended targets, minimizing off-target effects that could lead to adverse reactions. This selectivity is a crucial factor in drug development, as it reduces the likelihood of side effects and improves patient outcomes.

The synthesis of HE-CHEMICAL 0357674 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex molecular framework of this compound. These methodologies not only enhance the efficiency of production but also contribute to the scalability of the synthesis process, making it feasible for large-scale pharmaceutical manufacturing.

The application of CAS No. 1804407-71-3 extends beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique chemical properties make it a valuable intermediate in synthesizing other compounds with diverse applications. For instance, researchers have explored its use in developing novel polymers and coatings that exhibit enhanced durability and resistance to environmental factors. These applications highlight the versatility of this compound and its potential impact across multiple industries.

Environmental considerations are also integral to the development and application of HE-CHEMICAL 0357674. Efforts have been made to optimize synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being incorporated into the production process to ensure sustainability while maintaining high standards of quality and purity. This approach aligns with global initiatives aimed at promoting environmentally responsible chemical manufacturing practices.

The future prospects for CAS No. 1804407-71-3 are promising, with ongoing research aimed at uncovering new applications and refining existing ones. Collaborative efforts between academic institutions and industry leaders are expected to drive innovation in this field, leading to breakthroughs that could revolutionize drug discovery and material science. As our understanding of this compound's properties continues to evolve, so too will its role in advancing scientific knowledge and technological applications.